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Compound of Interest

Compound Name: Methyl 4-iodobutanoate

Cat. No.: B082882 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data for Methyl 4-

iodobenzoate (CAS No. 619-44-3), a compound frequently utilized in organic synthesis and

drug development. The following sections detail its hazards, handling procedures, and

emergency protocols, compiled from various safety data sheets. All quantitative data is

summarized in tables for clarity, and key procedural workflows are illustrated using diagrams.

Chemical Identification and Physical Properties
Methyl 4-iodobenzoate is a substituted aromatic ester. Its key identifiers and physical properties

are summarized below.
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Property Value Reference

Chemical Name Methyl 4-iodobenzoate [1][2]

Synonyms
Methyl p-iodobenzoate, 4-

Iodobenzoic acid methyl ester
[1][3][4]

CAS Number 619-44-3 [1][2]

Molecular Formula C₈H₇IO₂ [1][2]

Molecular Weight 262.04 g/mol [2]

Appearance
White to light yellow or beige

solid/powder
[1][4]

Melting Point 113 - 117 °C (235.4 - 242.6 °F) [4]

Solubility Insoluble in water [5]

Hazard Identification and Classification
Methyl 4-iodobenzoate is classified as an irritant and poses environmental hazards. The GHS

classification is summarized in the table below.

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

Hazardous to the Aquatic

Environment, Long-Term

Hazard

2
H411: Toxic to aquatic life with

long lasting effects

Data sourced from PubChem GHS Classification.[2]
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Signal Word: Warning[2]

Hazard Pictograms:

Hazard Pictograms

Click to download full resolution via product page

GHS Pictograms for Methyl 4-iodobenzoate.

First-Aid Measures
Adherence to proper first-aid protocols is critical in the event of exposure. The following table

outlines the recommended procedures.
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Exposure Route First-Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Get medical attention.[3]

Skin Contact

Immediately wash off with soap and plenty of

water while removing all contaminated clothing

and shoes. Get medical attention if irritation

persists.[4]

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Get

medical attention.[4]

Ingestion

Do NOT induce vomiting. Clean mouth with

water and drink afterwards plenty of water. Get

medical attention.[6]

The following diagram illustrates the general first-aid workflow.

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Wash with Soap & Water Rinse Eyes with Water (15 min) Do NOT Induce Vomiting

Get Medical Attention

Click to download full resolution via product page
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General First-Aid Workflow for Exposure.

Handling and Storage
Proper handling and storage procedures are essential to minimize risk.

Handling
Avoid contact with skin and eyes.[4]

Do not breathe dust.[4]

Wash hands thoroughly after handling.[3]

Use only in a well-ventilated area.[6]

Wear appropriate personal protective equipment (PPE).[3]

Storage
Keep container tightly closed in a dry, cool, and well-ventilated place.[4]

Protect from light.[4]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is crucial for safe handling.
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PPE Type Specifications

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[3]

Skin Protection
Wear appropriate protective gloves and clothing

to prevent skin exposure.[1]

Respiratory Protection

A NIOSH/MSHA or European Standard EN 149

approved respirator should be used if exposure

limits are exceeded or if irritation or other

symptoms are experienced.[1][4]

The following diagram outlines the PPE selection logic.

Handling Methyl 4-iodobenzoate

Wear Safety Goggles (EN166) Wear Chemical Resistant Gloves & Lab Coat Is there a risk of dust inhalation or are exposure limits exceeded?

Wear Approved Respirator (NIOSH/MSHA/EN 149)

Yes

No Respirator Required (with adequate ventilation)

No

Click to download full resolution via product page

PPE Selection Workflow.

Fire-Fighting Measures
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Aspect Details

Suitable Extinguishing Media
Use water spray, dry chemical, carbon dioxide,

or appropriate foam.[3]

Specific Hazards

During a fire, irritating and highly toxic gases

may be generated by thermal decomposition or

combustion.[3]

Protective Equipment

Wear a self-contained breathing apparatus in

pressure-demand, MSHA/NIOSH (approved or

equivalent), and full protective gear.[3]

Accidental Release Measures
In the event of a spill, follow these procedures:

Personal Precautions: Use proper personal protective equipment as indicated in Section 5.

Ensure adequate ventilation.[3]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let

product enter drains.[7]

Methods for Cleaning Up: Sweep up and shovel into suitable containers for disposal. Avoid

generating dusty conditions.[3][7]

Toxicological Information
The toxicological properties of Methyl 4-iodobenzoate have not been fully investigated.[3] It is

known to cause irritation to the skin, eyes, and respiratory tract.[2][3]

Exposure Route Effect

Inhalation Causes respiratory tract irritation.[3]

Ingestion Causes gastrointestinal tract irritation.[3]

Skin Causes skin irritation.[3]

Eyes Causes eye irritation.[3]
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Disposal Considerations
Waste must be disposed of in accordance with federal, state, and local environmental control

regulations.[4] Waste is classified as hazardous.[4]

This guide is intended for informational purposes and should not be a substitute for a formal

safety review and adherence to all applicable regulations. Always consult the most current

Safety Data Sheet from your supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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